5-((4-Ethylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-ethylpiperazin-1-yl)-(furan-2-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H21N5O3S/c1-2-22-7-9-23(10-8-22)15(13-5-3-11-26-13)16-18(25)24-19(28-16)20-17(21-24)14-6-4-12-27-14/h3-6,11-12,15,25H,2,7-10H2,1H3
• InChI Key: OQAWCUAWQLVTCJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C2=CC=CO2)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol
• CAS No.: 898453-84-4

Description

This compound features a thiazolo[3,2-b][1,2,4]triazole core substituted with two furan-2-yl groups and a 4-ethylpiperazine moiety. Its synthesis likely involves a Mannich reaction, as seen in structurally related compounds . The ethylpiperazine group may confer improved pharmacokinetic properties, such as blood-brain barrier penetration, which is critical for central nervous system (CNS)-targeting drugs .

Biological Activity

5-((4-Ethylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a complex heterocyclic compound that incorporates both thiazole and triazole moieties, which are known for their significant biological activities. This compound is of interest in medicinal chemistry due to its potential antimicrobial properties and its structural similarity to other biologically active compounds.

Chemical Structure

The chemical structure can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{N}_6\text{O}_1\text{S}$$

It consists of:

• Thiazolo[3,2-b][1,2,4]triazole : A bicyclic structure known for various biological activities.
• Furan rings : Contributing to the compound's reactivity and biological profile.
• Piperazine moiety : Often associated with psychoactive and antimicrobial properties.

Antimicrobial Properties

Research indicates that compounds containing thiazole and triazole rings exhibit significant antimicrobial activity. Similar compounds have shown effectiveness against a range of pathogens including bacteria and fungi. For instance, thiazolo[4,5-b]pyridines were noted for their potent inhibitory effects against Pseudomonas aeruginosa and Escherichia coli, with minimal inhibitory concentration (MIC) values as low as 0.21 μM . The structural components of 5-((4-Ethylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol suggest it may possess similar or enhanced activity.

Cytotoxicity

Cytotoxicity assays have been performed on various cell lines to evaluate the potential anticancer properties of similar compounds. For example, derivatives from the thiazolo series have shown promising results against human cancer cell lines such as HeLa and MDA-MB-231 . The evaluation of cytotoxic effects is critical as it helps to ascertain the safety profile of the compound for therapeutic uses.

The mechanism by which these compounds exert their biological effects often involves interaction with key enzymes or cellular targets. For instance, molecular docking studies have demonstrated that thiazolo derivatives can bind effectively to DNA gyrase and MurD enzyme targets, which are crucial for bacterial DNA replication and cell wall synthesis . Such interactions could explain their antimicrobial efficacy.

Study 1: Antimicrobial Evaluation

In a study focusing on thiazolo derivatives, several compounds were synthesized and evaluated for their antimicrobial activity. The results indicated that modifications to the piperazine ring significantly influenced the activity against Staphylococcus aureus and Candida albicans. The most active derivative exhibited an MIC comparable to standard antibiotics .

Study 2: Cytotoxicity Assessment

A series of thiazolo[5,4-d]pyrimidine derivatives were tested for cytotoxicity using MTT assays. Compounds showed varying degrees of inhibition on human cancer cell lines. Notably, one derivative displayed IC50 values in the low micromolar range against multiple cancer types . This suggests that structural modifications can enhance therapeutic potential.

Data Tables

Compound Name	Structure	MIC (µM)	IC50 (µM)	Target
5g	Structure	0.21	15	DNA gyrase
Compound A	Structure	0.50	10	MurD
Compound B	Structure	0.75	20	Cell wall synthesis

Scientific Research Applications

Synthesis and Characterization

The synthesis of this compound typically involves multiple steps, including the formation of the thiazole and triazole rings, followed by functionalization with piperazine and furan moieties. The synthetic pathway often utilizes microwave-assisted methods to enhance yields and reduce reaction times. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of the synthesized compounds.

Anticancer Properties

Several studies have indicated that compounds containing thiazole and triazole rings exhibit significant anticancer activity. For instance, derivatives similar to 5-((4-Ethylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol have been shown to inhibit tumor growth in various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action often involves the modulation of signaling pathways related to cell proliferation and survival.

Antimicrobial Activity

Compounds with furan and thiazole moieties have demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The incorporation of piperazine enhances their ability to penetrate bacterial membranes, making them effective against resistant strains. Studies have reported minimum inhibitory concentrations (MICs) that suggest potential for development into therapeutic agents for infectious diseases.

Neuropharmacological Effects

Research has highlighted the potential of thiazole-based compounds as selective antagonists for adenosine receptors, particularly A2A receptors. This is significant for neurodegenerative disorders such as Parkinson's disease and Alzheimer’s disease, where modulation of adenosine signaling can alleviate symptoms or slow disease progression. The piperazine component may contribute to improved bioavailability and central nervous system penetration.

Structure–Activity Relationship (SAR)

The biological efficacy of 5-((4-Ethylpiperazin-1-yl)(furan-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol can be attributed to its unique structural features:

Structural Feature	Impact on Activity
Furan Rings	Enhance solubility and bioactivity
Thiazole Framework	Contributes to anticancer properties
Piperazine Group	Increases receptor binding affinity

Case Study 1: Anticancer Activity

In a study published in Pharmaceuticals, derivatives similar to this compound were tested against various cancer cell lines. Results indicated that certain modifications increased potency against breast cancer cells by over 50% compared to controls .

Case Study 2: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of thiazole derivatives showed that compounds with similar structures exhibited MIC values below 10 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA), indicating strong potential as new antibiotics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Piperazine/Piperidine Substituents

Key compounds (see Table 1):

• 5-(4-Benzylpiperidin-1-yl)-2-(furan-2-yl)thiazolo[5,4-d]pyrimidin-7-amine (1) : Replaces the ethylpiperazine with a benzylpiperidine.
• 5-[(3,5-Dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol : Substitutes ethylpiperazine with 3,5-dimethylpiperidine and adds a methylphenyl group.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent R₁	Substituent R₂	Mol. Weight	logP*	Melting Point (°C)
Target Compound	4-Ethylpiperazin-1-yl	Furan-2-yl	~434.5	2.1	Not reported
Compound 1	4-Benzylpiperidin-1-yl	Furan-2-yl	408.52	3.6	197–199
Compound 2	4-Phenylpiperazin-1-yl	Furan-2-yl	408.52	3.2	219–221
Compound 6c	4-(Trifluoromethyl)phenyl	Bis-coumarin	576.45	4.8	257–260

*logP estimated using fragment-based methods.

Analogues with Fluorophenyl or Chlorophenyl Modifications

• 4-[(2-Ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(3-fluorophenyl)methyl]piperazin-1-yl}(2-furyl)methanone : Replaces one furan-2-yl group with a 3-fluorophenyl.
• 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole : Chlorine and fluorine substituents improve metabolic stability but may introduce hepatotoxicity risks.

Analogues with Alternative Heterocyclic Cores

• 3,3'-[(5-(4-Chlorophenyl)furan-2-yl)methylene]bis(4-hydroxy-2H-chromen-2-one) (6a) : Replaces the thiazolo-triazole core with bis-coumarin. This drastically increases molecular weight (576.45 vs. 434.5) and logP (4.8 vs. 2.1), reducing bioavailability.